5-Bromo-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C10H14BrNO3S4/c11-8-1-2-9(18-8)19(14,15)12-5-10(13)6-16-3-4-17-7-10/h1-2,12-13H,3-7H2
• InChI Key: ORJFVLMROBGNCU-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(CS1)(CNS(=O)(=O)C2=CC=C(S2)Br)O
• Molecular Formula: C10H14BrNO3S4
• Molecular Weight: 404.4 g/mol
• CAS No.: 2415620-42-5

Description

The compound “5-Bromo-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]thiophene-2-sulfonamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The molecule also contains a dithiepane ring, which is a seven-membered ring with five carbon atoms and two sulfur atoms. The presence of these rings suggests that the compound might have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiophene and dithiepane rings would likely contribute to the overall stability of the molecule.

Chemical Reactions Analysis

Thiophene derivatives are known to undergo a variety of chemical reactions. For example, they can participate in coupling reactions with boronic acids in the presence of palladium catalysts.